Cas no 121183-21-9 ((piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 121183-21-9
• Molecular Formula: C₁₃H₁₉NO₃S
• Molecular Weight: 269.359862565994
• MDL: MFCD34476540
• CID: 5630320
• PubChem ID: 19081872

(piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate Properties

Names and Identifiers

• 121183-21-9
• XJNLKUXJRBIBOK-UHFFFAOYSA-N
• 4-(4-methylphenylsulphonyloxymethyl)piperidine
• EN300-28283211
• (piperidin-4-yl)methyl 4-methylbenzene-1-sulfonate
• SCHEMBL7360511
• 4-Piperidinemethanol, 4-(4-methylbenzenesulfonate)

• MDL： MFCD34476540
• InChIKey： XJNLKUXJRBIBOK-UHFFFAOYSA-N
• Inchi： 1S/C13H19NO3S/c1-11-2-4-13(5-3-11)18(15,16)17-10-12-6-8-14-9-7-12/h2-5,12,14H,6-10H2,1H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCNCC1

Computed Properties

• Exact Mass: 269.10856464g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 269.10856464g/mol
• Heavy Atom Count: 18
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Boiling Point: 413.3±18.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)
• Density: 1.159±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters